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An objective guide for researchers, scientists, and drug development professionals on the

clinical efficacy and safety of Roxithromycin in comparison to other commonly prescribed

antibiotics for respiratory tract infections.

This guide provides a comprehensive statistical analysis of clinical trial data for Roxithromycin,

a macrolide antibiotic, and its performance against other key antibiotics. The data presented is

intended to inform research and development decisions by offering a clear comparison of

efficacy, safety, and pharmacokinetic profiles.

Comparative Clinical Efficacy
The following tables summarize the clinical and bacteriological efficacy of Roxithromycin in

comparison to other macrolides (Azithromycin, Clarithromycin) and a beta-lactam antibiotic

(Amoxicillin/Clavulanic Acid) in the treatment of respiratory tract infections.

Table 1: Clinical Efficacy in Lower Respiratory Tract
Infections (LRTI)
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Antibiotic
Dosing
Regimen

Clinical
Success (Cure
or
Improvement)
Rate

Study
Population

Reference

Roxithromycin
150 mg twice

daily for 10 days
87.2%

94 adults with

acute LRTI
[1]

Azithromycin
500 mg once

daily for 3 days
91.9%

99 adults with

acute LRTI
[1]

Roxithromycin
150 mg twice

daily
81%

31 inpatients with

community-

acquired

pneumonia

[2]

Clarithromycin
250 mg twice

daily
76%

34 inpatients with

community-

acquired

pneumonia

[2]

Roxithromycin
300 mg once

daily
88%

25 patients with

LRTI
[3]

Clarithromycin
500 mg twice

daily
80%

25 patients with

LRTI
[3]

Roxithromycin
150 mg twice

daily
88%

235 ambulatory

adults with LRTI
[4]

Amoxicillin/Clavu

lanic Acid

500 mg/125 mg

three times daily
85%

242 ambulatory

adults with LRTI
[4]

Roxithromycin
150 mg twice

daily for 7 days

91% (at study

end)

242 patients with

community-

acquired LRTI

[5]

Amoxicillin/Clavu

lanic Acid

500 mg/125 mg

three times daily

for 7 days

91% (at study

end)

242 patients with

community-

acquired LRTI

[5]
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Table 2: Bacteriological Efficacy in Lower Respiratory
Tract Infections

Antibiotic
Pathogen
Eradication Rate

Key Pathogens Reference

Roxithromycin 81.1%

S. aureus, S.

pneumoniae, H.

influenzae, M.

catarrhalis

[1]

Azithromycin 92.0%

S. aureus, S.

pneumoniae, H.

influenzae, M.

catarrhalis

[1]

Roxithromycin
83% (for target

organisms)

S. pneumoniae, H.

influenzae, H.

parainfluenzae, B.

catarrhalis

[2]

Clarithromycin
57% (for target

organisms)

S. pneumoniae, H.

influenzae, H.

parainfluenzae, B.

catarrhalis

[2]

Table 3: Clinical Efficacy in Upper Respiratory Tract
Infections (URTI)
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Antibiotic
Dosing
Regimen

Clinical
Success (Cure
or
Improvement)
Rate

Indication Reference

Roxithromycin
150 mg twice

daily for 10 days

98% (Otitis

Media), 99%

(Pharyngitis/Tons

illitis), 94%

(Sinusitis)

Acute URTI [6]

Azithromycin
500 mg once

daily for 3 days

98% (Otitis

Media), 100%

(Pharyngitis/Tons

illitis), 94%

(Sinusitis)

Acute URTI [6]

Roxithromycin
300 mg once

daily

More effective

than

Clarithromycin (p

< 0.01)

Sinusitis,

Pharyngotonsilliti

s, Otitis Media

[7]

Clarithromycin
250 mg twice

daily
-

Sinusitis,

Pharyngotonsilliti

s, Otitis Media

[7]

Comparative Safety and Tolerability
The following table summarizes the incidence of adverse events observed in clinical trials

comparing Roxithromycin with other antibiotics.

Table 4: Incidence of Adverse Events
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Antibiotic
Incidence of
Adverse Events

Common Adverse
Events

Reference

Roxithromycin
Lower than

Azithromycin
- [1]

Azithromycin
Higher than

Roxithromycin
- [1]

Roxithromycin 21.6%

Transient increases in

serum alanine

aminotransferase,

serum aspartate

aminotransferase, and

alkaline phosphatase

[2]

Clarithromycin 12.5%

Transient increases in

serum alanine

aminotransferase,

serum aspartate

aminotransferase, and

alkaline phosphatase

[2]

Roxithromycin 3.3% - [3]

Clarithromycin 23.3% - [3]

Roxithromycin 9% - [4]

Amoxicillin/Clavulanic

Acid
28% - [4]

Roxithromycin 9.8% - [5]

Amoxicillin/Clavulanic

Acid
17.1% - [5]

Roxithromycin 4% Gastrointestinal [8]

Amoxicillin/Clavulanic

Acid
17% Gastrointestinal [8]
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Pharmacokinetic Profile
This table provides a comparative overview of the key pharmacokinetic parameters of

Roxithromycin and other macrolides.

Table 5: Comparative Pharmacokinetics of Macrolides
Parameter Roxithromycin Clarithromycin Azithromycin Erythromycin

Elimination Half-

life
~12 hours[9] 3.5 hours - 2-3 hours[9]

Peak Serum

Concentration

(Cmax) after

150mg/250mg

dose

6.7 µg/mL

(150mg)[10]

1.2 µg/mL

(250mg)[10]
- -

Peak Serum

Concentration

(Cmax) after

300mg/500mg

dose

11.0 µg/mL

(300mg)[10]

2.3 µg/mL

(500mg)[10]
- -

Plasma Protein

Binding
High Moderate Low Moderate

Tissue

Concentration

High and similar

to plasma

concentrations[1

1]

- High -

Experimental Protocols
The clinical trials cited in this guide generally followed a randomized, multicenter design. Key

aspects of the methodologies are outlined below.

Patient Population: Adult patients with diagnosed upper or lower respiratory tract infections,

such as community-acquired pneumonia, acute bronchitis, or sinusitis. Patients with known

hypersensitivity to the study drugs or severe underlying diseases were typically excluded.
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Dosing Regimens:

Roxithromycin: 150 mg twice daily or 300 mg once daily.[1][3][4][5][6][7][8][12]

Azithromycin: 500 mg once daily for 3 days.[1][6]

Clarithromycin: 250 mg or 500 mg twice daily.[2][3][7]

Amoxicillin/Clavulanic Acid: 500 mg/125 mg three times daily.[4][5][8]

Endpoints:

Primary Efficacy Endpoint: Clinical response, categorized as cure, improvement, or failure, at

a post-treatment evaluation (typically 10-14 days).

Secondary Efficacy Endpoint: Bacteriological response, determined by the eradication or

persistence of the baseline pathogen.

Safety Endpoint: Incidence, severity, and type of adverse events reported by patients or

observed by investigators.

Mechanism of Action and Experimental Workflow
The following diagrams illustrate the mechanism of action of macrolide antibiotics and a typical

workflow for a clinical trial evaluating antibiotic efficacy.
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Caption: Mechanism of action of Roxithromycin.
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Caption: Generalized workflow of a randomized controlled clinical trial.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6594491?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

